2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one

• IUPAC Name: 2-(2-iminochromen-3-yl)-3H-quinazolin-4-one
• InChI: InChI=1S/C17H11N3O2/c18-15-12(9-10-5-1-4-8-14(10)22-15)16-19-13-7-3-2-6-11(13)17(21)20-16/h1-9,18H,(H,19,20,21)
• InChI Key: IOHWHJVTNWBILZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N)O2)C3=NC4=CC=CC=C4C(=O)N3
• Molecular Formula: C17H11N3O2
• Molecular Weight: 289.29 g/mol
• CAS No.: 212207-09-5

Description

“2-(2-imino-2H-chromen-3-yl)quinazolin-4(3H)-one” is a chemical compound with the molecular formula C17H11N3O2. It has a molecular weight of 289.29.

Molecular Structure Analysis

The molecular structure of this compound consists of 17 carbon atoms, 11 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Synthesis and Chemical Properties

One-Pot Synthesis Techniques : Kumar et al. (2007) developed an efficient one-pot synthesis of 3-(2-oxo-2H-chromen-3-yl)-[1,3,4] thiadiazino [2,3-b] quinazolin-6(2H)-ones using microwave-induced heterocyclization, demonstrating the compound's adaptability in creating heterocyclic compounds under varying conditions (Kumar, De Clercq, & Rajitha, 2007).

Electrochemical Studies : Zhang et al. (2016) explored the corrosion inhibition effect of a related derivative, 2-(quinolin-2-yl)quinazolin-4(3H)-one, on Q235 steel in hydrochloric acid. Their findings highlight the compound's potential in industrial applications for protecting metals against corrosion (Zhang et al., 2016).

Biological Activities

Antiviral Properties : A study by Selvam et al. (2007) focused on novel 2,3-disubstituted quinazolin-4(3H)-ones synthesized by microwave technique, showing significant antiviral activity against a range of viruses, including influenza A and severe acute respiratory syndrome corona. This underscores the compound's potential in developing antiviral medications (Selvam et al., 2007).

Antibacterial and Antifungal Effects : Kuarm et al. (2011) synthesized derivatives of 3-[benzimidazo(1,2-c)quinazolin-5-yl]-2H-chromene-2-one, showing potent antimicrobial activity against a variety of bacteria and fungi. This research indicates the compound's utility in addressing microbial resistance (Kuarm et al., 2011).